Cas no 2035022-65-0 ((2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide)

• Product Name: (2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide
• CAS No: 2035022-65-0
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5890913
• PubChem ID: 122246978
• Update Time: 2025-10-30

(2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide
• N-(4-(Methylamino)-4-oxobut-2-en-1-yl)-4-(2-oxopyrrolidin-1-yl)benzamide
• 2035022-65-0
• (2E)-N-methyl-4-{[4-(2-oxopyrrolidin-1-yl)phenyl]formamido}but-2-enamide
• F9994-0578
• (E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-4-(2-oxopyrrolidin-1-yl)benzamide
• N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-4-(2-oxopyrrolidin-1-yl)benzamide
• AKOS032464462

• Inchi： 1S/C16H19N3O3/c1-17-14(20)4-2-10-18-16(22)12-6-8-13(9-7-12)19-11-3-5-15(19)21/h2,4,6-9H,3,5,10-11H2,1H3,(H,17,20)(H,18,22)/b4-2+
• InChI Key： PACQUPMBNMKDSN-DUXPYHPUSA-N
• SMILES： O=C1CCCN1C1C=CC(C(NC/C=C/C(NC)=O)=O)=CC=1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.5Ų

Additional information on (2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide

Introduction to (2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2035022-65-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. Its systematic name, (2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide, provides a detailed insight into its structural and functional characteristics. This intricate molecular architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The central structure of this compound features a but-2-enamide moiety, which is a key pharmacophore in many bioactive molecules. The presence of the (2E) configuration indicates a specific geometric arrangement that can influence its interactions with biological targets. This aspect is particularly crucial in drug design, where the three-dimensional shape of a molecule often dictates its efficacy and selectivity.

One of the most intriguing features of this compound is the 4-(2-oxopyrrolidin-1-yl)phenylformamido group. This moiety combines a pyrrolidine ring with a phenyl group, both of which are known for their ability to engage in hydrogen bonding and other non-covalent interactions. These interactions are essential for the compound's ability to bind to biological targets with high affinity and specificity. The pyrrolidine ring, in particular, is frequently found in bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids.

The N-methyl group at the amide position further enhances the compound's potential as a pharmacological agent. Methyl groups are commonly incorporated into drug molecules to improve their metabolic stability and pharmacokinetic properties. This modification can also influence the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

Recent research in chemical biology has highlighted the importance of such multifunctional molecules in drug discovery. The ability of (2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide to interact with multiple biological targets simultaneously makes it an attractive candidate for the development of polypharmacological agents. These agents have shown promise in treating complex diseases by targeting multiple pathways or receptors involved in pathogenesis.

Moreover, the structural features of this compound make it a valuable tool for studying enzyme mechanisms and substrate recognition. The presence of both pyrrolidine and phenyl groups provides multiple sites for interaction with enzymes, allowing researchers to dissect out specific binding interactions and understand how these interactions influence enzyme activity. This level of detail is crucial for designing inhibitors or activators with high specificity and efficacy.

In conclusion, (2E)-N-methyl-4-{4-(2-oxopyrrolidin-1-yl)phenylformamido}but-2-enamide represents a significant advancement in the field of chemical biology. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.